Cas no 51241-31-7 (Benzene, 1-chloro-3-propoxy-)

Benzene, 1-chloro-3-propoxy- structure
Benzene, 1-chloro-3-propoxy- structure
Product Name:Benzene, 1-chloro-3-propoxy-
CAS No:51241-31-7
MF:C9H11ClO
MW:170.636041879654
CID:4013148
PubChem ID:21258630
Update Time:2025-04-22

Benzene, 1-chloro-3-propoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-3-propoxy-
    • 1-CHLORO-3-PROPOXYBENZENE
    • 3-Chlorophenol, n-propyl ether
    • 51241-31-7
    • SCHEMBL196962
    • AKOS008947786
    • Inchi: 1S/C9H11ClO/c1-2-6-11-9-5-3-4-8(10)7-9/h3-5,7H,2,6H2,1H3
    • InChI Key: JDJIOQZPGMROOT-UHFFFAOYSA-N
    • SMILES: C1(Cl)=CC=CC(OCCC)=C1

Computed Properties

  • Exact Mass: 170.0498427Da
  • Monoisotopic Mass: 170.0498427Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2Ų

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